2-Pyridyl 3-chloropropyl sulfone
Description
2-Pyridyl 3-chloropropyl sulfone is a sulfone derivative characterized by a sulfonyl group (-SO₂-) linked to a 3-chloropropyl chain and a 2-pyridyl aromatic ring. This compound is notable for its dual functionality: the sulfone group acts as a strong electron-withdrawing moiety, while the 2-pyridyl substituent provides coordination capabilities and electronic stabilization. These features make it a valuable intermediate in organic synthesis, particularly in cross-coupling and olefination reactions, where its reactivity and stereoselectivity outperform analogous sulfones .
Properties
Molecular Formula |
C8H10ClNO2S |
|---|---|
Molecular Weight |
219.69 g/mol |
IUPAC Name |
2-(3-chloropropylsulfonyl)pyridine |
InChI |
InChI=1S/C8H10ClNO2S/c9-5-3-7-13(11,12)8-4-1-2-6-10-8/h1-2,4,6H,3,5,7H2 |
InChI Key |
VWBBGDCEUOSCNZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)CCCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Performance of Sulfones in Julia–Kocienski Olefination
| Sulfone Type | Yield (%) | E,Z Selectivity | Reference |
|---|---|---|---|
| 2-Pyridyl 3-chloropropyl | 85–90 | >95% | |
| Phenyl 3-chloropropyl | 50–60 | 60–70% | |
| Alkyl (methyl) sulfone | 30–40 | <50% |
Table 2. Enantioselectivity in Cu-Catalyzed Diorganozinc Additions
| Sulfone Type | Yield (%) | Enantiomeric Excess (ee) | Reference |
|---|---|---|---|
| 2-Pyridyl 3-chloropropyl | 82–88 | 88–92% | |
| Phenyl 3-chloropropyl | 45–50 | 20–30% | |
| Cyclohexyl sulfone | <10 | Not detectable |
Research Findings and Mechanistic Insights
- Coordination-Driven Reactivity : Studies highlight the 2-pyridyl group’s role in stabilizing copper intermediates during cross-couplings, enabling efficient transmetalation and reductive elimination . Phenyl sulfones lack this capability, leading to slower kinetics.
- Electronic Effects : Quantum chemical calculations suggest the 2-pyridyl group lowers the LUMO energy of the sulfone, enhancing its electrophilicity. This effect is amplified by the 3-chloropropyl chain’s electron-withdrawing nature .
- Steric Considerations : The 3-chloropropyl chain’s length mitigates steric clashes in transition states, a limitation observed in bulkier tert-butyl sulfones .
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